Cas no 1361792-22-4 (4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide
• CAS No: 1361792-22-4
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932312
• Update Time: 2025-11-05

4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-6(10)5-3(2-14)1-4(8(11,12)13)16-7(5)19(15,17)18/h1,6H,2,14H2,(H2,15,17,18)
• InChI Key： GKBBMKYTCYSXBU-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(CN)C=C(C(F)(F)F)N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide

4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1361792-22-4): A Comprehensive Overview

The compound 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1361792-22-4) is a highly specialized chemical with significant potential in various scientific and industrial applications. This pyridine-based sulfonamide derivative features a unique combination of functional groups, including aminomethyl, difluoromethyl, and trifluoromethyl substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential in pharmaceutical intermediates, agrochemical development, and material science.

One of the most notable features of 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide is its molecular structure, which combines multiple fluorine-containing groups. The presence of difluoromethyl and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, making it particularly valuable in drug discovery and medicinal chemistry. Recent studies have highlighted the importance of fluorinated pyridine derivatives in developing new therapeutic agents, especially in areas such as central nervous system (CNS) drugs and anti-inflammatory compounds.

In the field of agrochemicals, 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide has shown promise as a potential building block for novel pesticides and herbicides. The sulfonamide moiety in its structure is known to interact with various biological targets, offering opportunities for the development of more efficient and environmentally friendly crop protection products. With the growing demand for sustainable agriculture solutions, this compound aligns well with current trends in green chemistry and precision farming technologies.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern flow chemistry techniques and catalytic processes have been explored to optimize its production, addressing the increasing need for cost-effective manufacturing of specialty chemicals. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide represents an important fine chemical in the global market. Its applications span across pharmaceutical research, agrochemical formulation, and advanced material development. The compound's unique structural features make it particularly valuable in structure-activity relationship (SAR) studies, where researchers investigate how specific molecular modifications affect biological activity. As the chemical industry continues to focus on innovative molecular design, compounds like this are gaining attention for their potential to address complex challenges in human health and environmental sustainability.

Safety and handling of 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide require standard laboratory precautions appropriate for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling the material. Storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight, with attention to chemical compatibility considerations for long-term preservation.

The future outlook for 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide appears promising, particularly in light of current research trends focusing on fluorinated compounds and heterocyclic chemistry. Its potential applications in drug development, particularly for challenging therapeutic areas, continue to drive interest from both academic and industrial researchers. Additionally, the compound's relevance to green chemistry initiatives and sustainable chemical processes positions it well within the evolving landscape of specialty chemicals.

For researchers and industry professionals seeking detailed technical information about 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1361792-22-4), comprehensive data sheets are available from specialty chemical suppliers. These typically include specifications for purity, analytical data, and handling guidelines, essential for proper utilization in various applications. As interest in multifunctional pyridine derivatives grows, this compound is likely to remain an important subject of research and development in the coming years.